molecular formula C15H11NO7 B6393899 5-(3,5-Dicarboxyphenyl)-2-methoxynicotinic acid, 95% CAS No. 1261974-62-2

5-(3,5-Dicarboxyphenyl)-2-methoxynicotinic acid, 95%

Cat. No.: B6393899
CAS No.: 1261974-62-2
M. Wt: 317.25 g/mol
InChI Key: QZBYCNHCNZPTOV-UHFFFAOYSA-N
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Description

5-(3,5-Dicarboxyphenyl)-2-methoxynicotinic acid, 95% is a useful research compound. Its molecular formula is C15H11NO7 and its molecular weight is 317.25 g/mol. The purity is usually 95%.
The exact mass of the compound 5-(3,5-Dicarboxyphenyl)-2-methoxynicotinic acid, 95% is 317.05355169 g/mol and the complexity rating of the compound is 458. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 5-(3,5-Dicarboxyphenyl)-2-methoxynicotinic acid, 95% suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(3,5-Dicarboxyphenyl)-2-methoxynicotinic acid, 95% including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

IUPAC Name

5-(5-carboxy-6-methoxypyridin-3-yl)benzene-1,3-dicarboxylic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H11NO7/c1-23-12-11(15(21)22)5-10(6-16-12)7-2-8(13(17)18)4-9(3-7)14(19)20/h2-6H,1H3,(H,17,18)(H,19,20)(H,21,22)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QZBYCNHCNZPTOV-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=N1)C2=CC(=CC(=C2)C(=O)O)C(=O)O)C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H11NO7
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80688289
Record name 5-(5-Carboxy-6-methoxypyridin-3-yl)benzene-1,3-dicarboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80688289
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

317.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1261974-62-2
Record name 5-(5-Carboxy-6-methoxypyridin-3-yl)benzene-1,3-dicarboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80688289
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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